Cas no 2411279-37-1 (3-(2-chloroacetamido)-N,N-dimethyl-2-phenylpropanamide)

• Product Name: 3-(2-chloroacetamido)-N,N-dimethyl-2-phenylpropanamide
• CAS No: 2411279-37-1
• MF: C₁₃H₁₇ClN₂O₂
• MW: 268.739282369614
• CID: 5355207
• PubChem ID: 146098318
• Update Time: 2025-08-04

3-(2-chloroacetamido)-N,N-dimethyl-2-phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloroacetamido)-N,N-dimethyl-2-phenylpropanamide
• Z3952175145
• 3-[(2-Chloroacetyl)amino]-N,N-dimethyl-2-phenylpropanamide

• Inchi： 1S/C13H17ClN2O2/c1-16(2)13(18)11(9-15-12(17)8-14)10-6-4-3-5-7-10/h3-7,11H,8-9H2,1-2H3,(H,15,17)
• InChI Key： RKBOZEAWUJPUKF-UHFFFAOYSA-N
• SMILES： ClCC(NCC(C(N(C)C)=O)C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 289
• XLogP3: 1.3
• Topological Polar Surface Area: 49.4

Additional information on 3-(2-chloroacetamido)-N,N-dimethyl-2-phenylpropanamide

Introduction to 3-(2-chloroacetamido)-N,N-dimethyl-2-phenylpropanamide (CAS No. 2411279-37-1)

3-(2-chloroacetamido)-N,N-dimethyl-2-phenylpropanamide, identified by its CAS number 2411279-37-1, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of a 2-chloroacetamido moiety and a N,N-dimethyl substituent in its backbone suggests a high degree of chemical functionality, making it a valuable candidate for further investigation.

The structural framework of 3-(2-chloroacetamido)-N,N-dimethyl-2-phenylpropanamide encompasses several key functional groups that contribute to its unique chemical properties. The 2-chloroacetamido group, in particular, is known for its ability to participate in various biochemical interactions, which could be leveraged in drug design. Additionally, the N,N-dimethyl substitution enhances the steric and electronic properties of the molecule, potentially influencing its binding affinity and metabolic stability.

In recent years, there has been a growing interest in exploring the pharmacological potential of amide-based compounds. The amide linkage, a fundamental structural unit in many bioactive molecules, offers a balance between lipophilicity and hydrophilicity, making it an ideal candidate for drug development. The specific arrangement of atoms in 3-(2-chloroacetamido)-N,N-dimethyl-2-phenylpropanamide suggests that it may exhibit properties conducive to interaction with biological targets, such as enzymes or receptors.

Current research in medicinal chemistry increasingly emphasizes the importance of understanding the relationship between molecular structure and biological activity. The compound 3-(2-chloroacetamido)-N,N-dimethyl-2-phenylpropanamide represents a promising scaffold for designing molecules with tailored pharmacological profiles. By modifying its core structure, researchers can fine-tune its properties to achieve desired effects, such as improved solubility, reduced toxicity, or enhanced target specificity.

The synthesis of 3-(2-chloroacetamido)-N,N-dimethyl-2-phenylpropanamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the 2-chloroacetamido group typically involves chlorination followed by condensation with an appropriate amine derivative. The subsequent addition of the N,N-dimethyl group further refines the molecular architecture. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, may be employed to achieve higher yields and purities.

The pharmacological evaluation of 3-(2-chloroacetamido)-N,N-dimethyl-2-phenylpropanamide has only begun to scratch the surface of its potential applications. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes or receptors implicated in various diseases. For instance, its structural features could make it a viable candidate for targeting pathways involved in inflammation or cancer progression. Further investigation into its mechanism of action will be crucial in determining its therapeutic relevance.

In the context of drug discovery, computational modeling plays an increasingly vital role in predicting the biological behavior of novel compounds. Molecular docking simulations can provide insights into how 3-(2-chloroacetamido)-N,N-dimethyl-2-phenylpropanamide interacts with potential targets at the molecular level. These simulations can guide experimental efforts by identifying key residues involved in binding and suggesting modifications to enhance potency.

The regulatory landscape for pharmaceutical compounds necessitates rigorous testing to ensure safety and efficacy before clinical translation. While 3-(2-chloroacetamido)-N,N-dimethyl-2-phenylpropanamide has not yet undergone extensive clinical trials, preclinical studies are essential to assess its pharmacokinetic properties and potential side effects. These studies will provide critical data for determining whether this compound progresses to human testing phases.

The versatility of 3-(2-chloroacetamido)-N,N-dimethyl-2-phenylpropanamide extends beyond traditional pharmaceutical applications. Its unique structural features make it a valuable tool for research purposes, such as developing probes for biochemical assays or libraries for high-throughput screening. By leveraging this compound's chemical diversity, scientists can uncover new insights into biological processes and identify novel therapeutic opportunities.

The future direction of research on 3-(2-chloroacetamido)-N,N-dimethyl-2-phenylpropanamide will likely involve interdisciplinary collaboration between synthetic chemists, pharmacologists, and bioinformaticians. Advances in technology will enable more sophisticated analyses of this compound's interactions with biological systems, paving the way for innovative drug development strategies. As our understanding grows, so too will the potential applications of this remarkable molecule.